Cas no 805324-01-0 (Acetic acid, [[[(1-oxooctadecyl)amino]thioxomethyl]thio]-)

• Product name: Acetic acid, [[[(1-oxooctadecyl)amino]thioxomethyl]thio]-
• CAS No: 805324-01-0
• MF: C₂₁H₃₉NO₃S₂
• MW: 417.66926407814
• CID: 705478
• PubChem ID: 71421182

Acetic acid, [[[(1-oxooctadecyl)amino]thioxomethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[[(1-oxooctadecyl)amino]thioxomethyl]thio]-
• 2-(octadecanoylcarbamothioylsulfanyl)acetic acid
• 805324-01-0
• [(Octadecanoylcarbamothioyl)sulfanyl]acetic acid
• DTXSID00840347

• Inchi： InChI=1S/C21H39NO3S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(23)22-21(26)27-18-20(24)25/h2-18H2,1H3,(H,24,25)(H,22,23,26)
• InChI Key： QZKUSKBPOHUCGV-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)NC(=S)SCC(=O)O

Computed Properties

• Exact Mass: 417.23713645g/mol
• Monoisotopic Mass: 417.23713645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: 8.9